Cas no 1214340-14-3 (2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine)

• Product Name: 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine
• CAS No: 1214340-14-3
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• CID: 4909794
• Update Time: 2025-05-20

2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-6-methoxy-3-nitropyridine
• 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine

• Inchi： 1S/C12H9FN2O3/c1-18-11-6-5-10(15(16)17)12(14-11)8-3-2-4-9(13)7-8/h2-7H,1H3
• InChI Key： IZZDGUFQMLVDGW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(=CC=C(N=1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine

Introduction to 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine (CAS No. 1214340-14-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine, identified by the chemical identifier CAS No. 1214340-14-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the nitropyridine class, which is well-documented for its role in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a fluorophenyl and a methoxy substituent in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for further derivatization and exploration.

The fluorine atom in the 3-position of the phenyl ring is a key feature that enhances the compound's metabolic stability and binding affinity to biological targets. Fluorinated aromatic compounds are widely recognized for their ability to modulate enzyme activity, receptor binding, and drug transport mechanisms. In contrast, the methoxy group at the 6-position introduces a polar moiety that can influence solubility and interactions with biological membranes. These structural attributes make 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine a promising candidate for designing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the biological potential of nitropyridine derivatives. Studies have demonstrated that this compound exhibits inhibitory effects on various enzymes and receptors, including those implicated in inflammatory responses, cancer progression, and neurological disorders. For instance, research published in peer-reviewed journals has highlighted its ability to modulate the activity of cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes.

The nitro group in the 3-position of the pyridine ring is another critical feature that contributes to the compound's reactivity and functionality. Nitroaromatic compounds are known for their dual role as both electrophiles and reducing agents, allowing them to participate in diverse chemical transformations. In medicinal chemistry, such transformations are often exploited to generate bioactive molecules with enhanced pharmacological properties. For example, recent studies have explored the reduction of nitro groups to amino groups, which can lead to more potent and selective inhibitors.

In addition to its intrinsic pharmacological properties, 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine has been utilized as an intermediate in synthetic chemistry for constructing more complex molecules. Its rigid pyridine core provides a stable platform for further functionalization, enabling the creation of libraries of derivatives with tailored biological activities. This approach is particularly valuable in drug discovery programs where structural diversity is essential for optimizing lead compounds.

The compound's relevance extends beyond academic research; it has also been explored in industrial settings for developing novel materials and fine chemicals. The combination of electronic and steric effects from its substituents makes it an attractive building block for organic synthesis. Researchers have leveraged its reactivity to develop efficient synthetic routes that are scalable for commercial production.

One notable application of 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease states. By targeting specific kinases with high selectivity, researchers aim to develop therapies that can modulate these pathways without unintended side effects. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their potential as leads for new drugs.

The integration of machine learning algorithms into drug discovery has further accelerated the exploration of nitropyridine derivatives like 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine. These algorithms can predict biological activities based on molecular structures, allowing researchers to prioritize compounds for experimental validation. Such computational approaches have been instrumental in identifying novel scaffolds with therapeutic potential, reducing the time and cost associated with traditional high-throughput screening methods.

Future directions in the study of this compound may involve exploring its role in photodynamic therapy (PDT), where nitroaromatics can be activated by light to generate reactive oxygen species that damage target cells. The presence of both fluorine and methoxy groups could influence its absorption spectrum and photosensitizing properties, making it an interesting candidate for PDT applications.

Moreover, green chemistry principles are increasingly being applied to optimize synthetic routes for producing nitropyridine derivatives like 2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine. Researchers are focusing on developing methodologies that minimize waste generation, reduce energy consumption, and utilize sustainable feedstocks. Such efforts align with global initiatives to promote environmentally responsible chemical synthesis.

In conclusion,2-(3-Fluorophenyl)-6-methoxy-3-nitropyridine (CAS No. 1214340-14-3) represents a structurally intriguing compound with broad applications across chemical biology and medicinal chemistry. Its unique combination of substituents provides opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.